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Compound of Interest

Compound Name: 2-Chloro-3-methylthiophene

Cat. No.: B080250 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Chloro-3-methylthiophene. The

content herein outlines operational procedures, personal protective equipment (PPE), and

disposal plans to ensure laboratory safety and proper chemical management.

Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for 2-Chloro-3-
methylthiophene was not readily available. The following information is synthesized from data

for structurally similar compounds, primarily 2-Chlorothiophene, and general chemical safety

guidelines. It is imperative to handle this compound with extreme caution and to consult with a

qualified safety professional before use.

Hazard Identification and Immediate Precautions
2-Chloro-3-methylthiophene is a flammable liquid and vapor that can cause skin and serious

eye irritation, and may cause respiratory irritation.[1][2] Some analogous compounds are noted

to cause severe skin burns and eye damage.[3] It is also characterized by a strong, unpleasant

odor (stench).[4]

Immediate First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[4]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation occurs, get medical advice/attention.[4][5]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor/physician if you feel unwell.[4][6]

Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor/physician.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 2-Chloro-3-methylthiophene. The

following table summarizes the recommended PPE.
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Body Part Recommended PPE
Rationale and
Specifications

Eyes/Face
Chemical safety goggles and a

face shield.[4][7]

Goggles protect against

splashes, and a face shield

provides an additional layer of

protection for the entire face.

[7] Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[4][8]

Hands Chemical-resistant gloves.

Butyl rubber or Viton® gloves

are recommended for handling

halogenated hydrocarbons.[9]

Nitrile gloves may offer limited

protection.[9] Always inspect

gloves before use and change

them immediately if contact is

suspected.[9]

Body
Flame-retardant lab coat and a

chemical-resistant apron.[9]

A flame-retardant lab coat

should be worn over personal

clothing. For operations with a

higher risk of splashing, a

chemical-resistant apron is

advised.[9]

Respiratory
NIOSH/MSHA approved

respirator.

Use a respirator if exposure

limits are exceeded or if

irritation or other symptoms are

experienced.[4][8] Handling

should occur in a well-

ventilated area, preferably a

chemical fume hood.[9]

Footwear
Closed-toe, chemical-resistant

shoes.[9]

Shoes should fully cover the

feet and be made of a material

that resists chemical

penetration.[9]
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Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is operational.[9]

Verify that an emergency eyewash station and safety shower are readily accessible.[4][8]

Assemble all necessary PPE and ensure it is in good condition.

Keep fire extinguishing media (CO2, dry chemical, or foam) readily available.[4]

Handling:

Conduct all work within a chemical fume hood to minimize inhalation exposure.[9]

Ground and bond the container and receiving equipment to prevent static discharge.[4]

Use only non-sparking tools and explosion-proof equipment.[4][8]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][8]

Avoid contact with skin, eyes, and clothing.[9]

Keep the container tightly closed when not in use.[1][4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

Store locked up.[4]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[4][8]

Disposal Plan
Chemical Waste: Dispose of 2-Chloro-3-methylthiophene and any contaminated materials

through an approved waste disposal plant.[4][6] Do not mix with other waste.[5]
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Contaminated Packaging: Handle uncleaned containers as you would the product itself.[5]

Prohibited Disposal: Do not dispose of in sanitary sewers, storm sewers, or landfills.[2]

Quantitative Data Summary
Property Value Source

Molecular Formula C5H5ClS

Boiling Point 150.0 ± 20.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Flash Point
22 °C / 71.6 °F (for 2-

Chlorothiophene)
[4]

Vapor Pressure
10.66 hPa @ 20 °C (for 2-

Chlorothiophene)
[4]
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Workflow for Handling 2-Chloro-3-methylthiophene

Preparation

Handling
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Verify Fume Hood & Safety Showers

Inspect & Don PPE

Prepare Fire Extinguisher

Work in Fume Hood

Proceed to Handling

Ground Equipment

Use Non-Sparking Tools

Avoid Ignition Sources

Keep Container Closed

After Use

Collect in Labeled Waste Container

For Waste

Store in Cool, Dry, Ventilated Area

Separate from Incompatibles

For Re-use

Contact Approved Waste Disposal Company

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Chloro-3-methylthiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b080250?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-KR-Site/ko_KR/-/KRW/ShowDocument-File?ProductSKU=MDA_CHEM-841746&DocumentType=MSD&DocumentId=841746_SDS_CY_EN.PDF&DocumentUID=681297&Language=EN&Country=CY&Origin=PDP
https://chemdmart.com/public/assets/images/productDoc/2-chlorothiophene-msds.pdf
https://www.tcichemicals.com/BE/en/sds/C3688_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC168260250&countryCode=US&language=en
https://www.merckmillipore.com/Web-CL-Site/es_ES/-/CLP/ShowDocument-File?ProductSKU=MDA_CHEM-821095&DocumentType=MSD&DocumentId=821095_SDS_MY_EN.PDF&DocumentUID=17707112&Language=EN&Country=MY&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AC342270010&productDescription=2%2C3-DIMETHYLTHIOPHENE%2C+97+1GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.cornell.edu/book/export/html/1022
https://www.fishersci.com/store/msds?partNumber=AAA10390&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/product/b080250#personal-protective-equipment-for-handling-2-chloro-3-methylthiophene
https://www.benchchem.com/product/b080250#personal-protective-equipment-for-handling-2-chloro-3-methylthiophene
https://www.benchchem.com/product/b080250#personal-protective-equipment-for-handling-2-chloro-3-methylthiophene
https://www.benchchem.com/product/b080250#personal-protective-equipment-for-handling-2-chloro-3-methylthiophene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080250?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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